Cas no 86445-79-6 (Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-)

Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- structure
86445-79-6 structure
Product Name:Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
CAS No:86445-79-6
MF:C11H15IO
MW:290.140675783157
CID:1862151
PubChem ID:12857385
Update Time:2025-04-21

Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-(1,1-dimethylethyl)-6-iodo-4-methyl-
    • 86445-79-6
    • 2-(tert-butyl)-6-iodo-4-methylphenol
    • SCHEMBL4857989
    • Inchi: 1S/C11H15IO/c1-7-5-8(11(2,3)4)10(13)9(12)6-7/h5-6,13H,1-4H3
    • InChI Key: NFMLDHUGPFNDLW-UHFFFAOYSA-N
    • SMILES: IC1C=C(C)C=C(C=1O)C(C)(C)C

Computed Properties

  • Exact Mass: 290.01676Da
  • Monoisotopic Mass: 290.01676Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 20.2Ų
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Senfeida Chemical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.